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For Researchers, Scientists, and Drug Development Professionals

Introduction

6-lodoisatin, a halogenated derivative of the versatile isatin scaffold, is a compound of
significant interest in medicinal chemistry and drug discovery. The isatin core itself is a
privileged structure, known to be a constituent of various natural products and a key
pharmacophore in a multitude of synthetic compounds with a broad spectrum of biological
activities. These activities include, but are not limited to, anticancer, antiviral, antimicrobial, and
enzyme inhibitory effects.[1][2][3][4][5] The introduction of an iodine atom at the 6-position of
the isatin ring can profoundly influence the molecule's physicochemical properties and its
interactions with biological targets. Structure-activity relationship studies on isatin derivatives
have suggested that substitutions at the C5 and C6 positions can significantly impact their
biological efficacy.[6] This technical guide provides a comprehensive overview of the
fundamental chemical properties of 6-iodoisatin, presenting available data in a structured
format to aid researchers in its application for drug development and other scientific pursuits.

Core Chemical Properties

A summary of the fundamental chemical and physical properties of 6-iodoisatin is presented
below. It is important to note that while some data for the 5-iodo isomer is readily available,
specific experimental data for 6-iodoisatin is less common in publicly accessible literature.
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Property Value Source
Molecular Formula CsHaINO2 [718]
Molecular Weight 273.03 g/mol [8]
CAS Number 20780-77-2 [718]
Not explicitly reported, but
Appearance isatins are typically orange-red
crystalline solids.
Data not available in the
searched literature. For
Melting Point comparison, the melting point
of 5-iodoisatin is 276-280 °C.
[O1[10][11]
A calculated value suggests it
is "very slightly soluble" at 0.6
N g/L in water at 25 °C.
Solubility

Experimental data in common
organic solvents is not readily

available.

Spectral Data (NMR, IR)

Specific experimental spectra
for 6-iodoisatin are not readily
available in the searched

literature.

Synthesis

The synthesis of multi-substituted isatin derivatives can be effectively achieved through

methods such as the Sandmeyer reaction.[12] While a detailed, step-by-step experimental

protocol specifically for the synthesis of 6-iodoisatin is not available in the reviewed literature, a

general workflow for the Sandmeyer synthesis of isatins is presented below. This can serve as

a foundational methodology for researchers aiming to synthesize this compound.
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General Experimental Workflow: Sandmeyer Synthesis
of Isatins
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Step 1: Formation of Isonitrosoacetanilide

Substituted Aniline

Chloral Hydrate & Hydroxylamine
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Isonitrosoacetanilide Intermediate

Step 2: Cyclization to Isatin

Isonitrosoacetanilide Intermediate Concentrated Sulfuric Acid

Cyclization

Isatin Product
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Step 3: Purification

Recrystallization/Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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